molecular formula C22H21N3O3S B297994 [4-({2-[(4-Ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetonitrile

[4-({2-[(4-Ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetonitrile

Cat. No. B297994
M. Wt: 407.5 g/mol
InChI Key: DKUQMUKDSQFKFR-KAWQFOENSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[4-({2-[(4-Ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetonitrile, commonly known as ETPTA, is a chemical compound that has gained attention in the scientific community due to its potential use in a variety of research applications. ETPTA is a thiazolidine derivative that has been synthesized using a variety of methods, and has been found to have a number of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ETPTA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and division. Specifically, ETPTA has been found to inhibit the activity of the enzyme thymidylate synthase, which is involved in the synthesis of DNA.
Biochemical and Physiological Effects:
ETPTA has been found to have a number of biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, and its potential use as a catalyst in organic reactions. Additionally, ETPTA has been found to have anti-inflammatory properties, and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ETPTA in lab experiments is its high yield and good purity when synthesized using the methods described above. Additionally, ETPTA has been found to be stable under a variety of conditions, which makes it a useful compound for a number of research applications. However, one limitation of using ETPTA is its potential toxicity, which requires careful handling and disposal procedures.

Future Directions

There are a number of potential future directions for research involving ETPTA, including its further study as a ligand in metal complexes, and its potential use as a catalyst in organic reactions. Additionally, ETPTA's potential anti-cancer properties warrant further investigation, including its potential use in combination with other anti-cancer agents. Finally, the potential use of ETPTA in the treatment of inflammatory diseases should be explored further, including its potential use in animal models of these diseases.

Synthesis Methods

ETPTA has been synthesized using a variety of methods, including the reaction of 2-methoxyphenol with 4-ethylbenzylamine, followed by reaction with thioglycolic acid and acetic anhydride. Another method involves the reaction of 2-methoxyphenol with 4-ethylbenzylamine, followed by reaction with thionyl chloride and potassium thiocyanate. These methods have been found to produce ETPTA in high yields and with good purity.

Scientific Research Applications

ETPTA has been found to have a number of potential research applications, including its use as a ligand in metal complexes, as a catalyst in organic reactions, and as a precursor for the synthesis of other thiazolidine derivatives. Additionally, ETPTA has been found to have potential anti-cancer properties, and has been studied for its ability to inhibit the growth of cancer cells in vitro.

properties

Product Name

[4-({2-[(4-Ethylphenyl)imino]-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetonitrile

Molecular Formula

C22H21N3O3S

Molecular Weight

407.5 g/mol

IUPAC Name

2-[4-[(E)-[2-(4-ethylphenyl)imino-3-methyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-methoxyphenoxy]acetonitrile

InChI

InChI=1S/C22H21N3O3S/c1-4-15-5-8-17(9-6-15)24-22-25(2)21(26)20(29-22)14-16-7-10-18(28-12-11-23)19(13-16)27-3/h5-10,13-14H,4,12H2,1-3H3/b20-14+,24-22?

InChI Key

DKUQMUKDSQFKFR-KAWQFOENSA-N

Isomeric SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC(=C(C=C3)OCC#N)OC)/S2)C

SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C=C3)OCC#N)OC)S2)C

Canonical SMILES

CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C=C3)OCC#N)OC)S2)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.